1-Bromopropane

• CAS No.: 106-94-5
• Product Name: 1-Bromopropane
• Molecular Formula: C3H7Br; CH3CH2CH2Br; C3H7B
• Molecular Weight: 122.99 g/mol
• IUPAC Name: 1-bromopropane
• Standard InChI: InChI=1S/C3H7Br/c1-2-3-4/h2-3H2,1H3
• Standard InChIKey: CYNYIHKIEHGYOZ-UHFFFAOYSA-N
• Impurities: 2-Bromopropane (75-26-3) is present as a contaminant in commercial grade bromopropane at 0.1% to 0.2%. 2-BP is also known as isopropylbromide; 2-propylbromide; and sec-propylbromide.
• SMILES: CCCBr
• Canonical SMILES: CCCBr
• Boiling Point: 160 °F at 760 mm Hg (USCG, 1999); 71.1 °C; 71 °C at 760 mm; 71.0 °C; 159.6°F
• Colorform: Colorless liquid
• Density: 1.3537 at 68 °F (USCG, 1999); 1.353 at 20 °C/20 °C; Relative density (water = 1): 1.35; 1.3537
• Flash Point: 78 °F (USCG, 1999); 22 °C (72 °F) - closed cup; -10 °C c.c.; 71.6°F (closed cup)
• Melting Point: -166 °F (USCG, 1999); -110.0 °C; -110 °C; -166°F
• Physical Description: 1-bromopropane appears as a colorless liquid. Slightly denser than water and slightly soluble in water. Flash point below 75°F. When heated to high temperatures may emit toxic fumes.; Liquid; COLOURLESS LIQUID.; A flammable or combustible colorless liquid.
• Description: 1-bromopropane appears as a colorless liquid. Slightly denser than water and slightly soluble in water. Flash point below 75°F. When heated to high temperatures may emit toxic fumes.; 1-Bromopropane is a colorless liquid. Commercial 1-bromopropane includes not only 1-bromopropane, but also additives that improve its performance in the desired application and stabilizers to inhibit decomposition. 1-Bromopropane was originally used in the production of pesticides, flavors and fragrances, pharmaceuticals, and other chemicals.; 1-bromopropane is a bromoalkane that is propane carrying a bromo substituent at position 1. It has a role as a neurotoxin and a solvent. It is a bromoalkane and a bromohydrocarbon.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 0.02 M; In water, 2,450 mg/L at 20 °C; Slightly soluble in water; Soluble in acetone, ethanol, ether, benzene chloroform, carbon tetrachloride; Solubility in water, g/100ml at 20 °C: 0.25
• Synonyms: 1-Propyl Bromide; 3-Bromopropane; Abzol JG; Ascusol MC; Drysolv; Leksol; Propyl Bromide; n-Propyl Bromide
• Vapor Density: 4.25 (Air = 1); Relative vapor density (air = 1): 4.3
• Vapor Pressure: 274.01 mm Hg (USCG, 1999); 110.79 mmHg; 110.8 mm Hg at 20 °C; Vapor pressure, kPa at 18 °C: 13.3; 274.01 mmHg
• PubChem Compound: 7840
• Last Modified: Nov 11 2021